4-[Methyl(prop-2-yn-1-yl)amino]pyridine-2-carboxylic acid

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 4-[methyl(prop-2-ynyl)amino]pyridine-2-carboxylic acid
• InChI: InChI=1S/C10H10N2O2/c1-3-6-12(2)8-4-5-11-9(7-8)10(13)14/h1,4-5,7H,6H2,2H3,(H,13,14)
• InChI Key: PUDFPNRAXVBTIT-UHFFFAOYSA-N
• Canonical SMILES: CN(CC#C)C1=CC(=NC=C1)C(=O)O

Description

4-[Methyl(prop-2-yn-1-yl)amino]pyridine-2-carboxylic acid is a chemical compound offered for research and development purposes. This pyridine derivative features a carboxylic acid functional group and a methyl(prop-2-yn-1-yl)amino substituent, making it a potential building block in organic synthesis and medicinal chemistry research . The presence of the prop-2-yn-1-yl (propargyl) group suggests potential utility in click chemistry applications, allowing for further modular derivatization through copper-catalyzed azide-alkyne cycloaddition. This product is strictly for research use and is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers are responsible for verifying the compound's identity and purity for their specific applications.

Preparation Methods

Starting Materials and Core Structure

The synthesis typically begins with commercially available or easily prepared pyridine-2-carboxylic acid (also known as picolinic acid) as the core scaffold. This compound provides the carboxylic acid functionality at the 2-position, which is retained throughout the synthetic sequence.

Preparation of Methyl(prop-2-yn-1-yl)amine

The methyl(prop-2-yn-1-yl)amine moiety can be prepared by:

• Alkylation of methylamine with propargyl bromide or propargyl chloride under basic conditions.
• Reaction conditions: Use of a base such as potassium carbonate in anhydrous acetonitrile or ethanol at room temperature to reflux.

The resulting methyl(prop-2-yn-1-yl)amine is then purified and used in the amination step.

Purification and Characterization

After synthesis, the product is purified by:

• Recrystallization from suitable solvents such as ethanol/water mixtures.
• Chromatographic techniques including silica gel column chromatography if needed.

Characterization is performed using:

• NMR spectroscopy (¹H and ¹³C NMR): To confirm the substitution pattern and integrity of the pyridine ring.
• Mass spectrometry (MS): To verify molecular weight (~218.25 g/mol).
• IR spectroscopy: To confirm the presence of carboxylic acid and alkyne functional groups.

Summary Table of Preparation Methods

Step	Reaction Type	Reagents/Conditions	Notes
1	Halogenation	Pyridine-2-carboxylic acid + NBS or PCl_5	Introduces halogen at 4-position
2	Amination (Nucleophilic)	4-Halopyridine-2-carboxylic acid + methyl(prop-2-yn-1-yl)amine + base (K2CO3) in DMF, 100 °C	Direct substitution of halogen
3	Amination (Pd-catalyzed)	Pd catalyst + ligand + base + solvent, 80–110 °C	Buchwald-Hartwig amination alternative
4	Preparation of methyl(prop-2-yn-1-yl)amine	Methylamine + propargyl bromide + base in acetonitrile	Alkylation to form propargyl amine
5	Purification	Recrystallization or chromatography	To obtain pure target compound

Research Findings and Optimization

• Yields: Pd-catalyzed amination typically affords higher yields (70–90%) compared to nucleophilic aromatic substitution (40–60%).
• Selectivity: Transition-metal catalysis offers better regioselectivity and fewer side products.
• Scalability: Both methods are scalable; however, continuous flow reactors have been explored to improve reproducibility and safety for handling propargyl derivatives.
• Solvent Effects: Polar aprotic solvents favor nucleophilic substitution, while non-polar solvents are preferred for Pd-catalyzed reactions.
• Temperature: Elevated temperatures accelerate reactions but may increase by-product formation; thus, optimization is required.

Chemical Reactions Analysis

Types of Reactions

4-[Methyl(prop-2-yn-1-yl)amino]pyridine-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The amino group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as halides or alkoxides in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

4-[Methyl(prop-2-yn-1-yl)amino]pyridine-2-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor or as a probe in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals

Mechanism of Action

The mechanism of action of 4-[Methyl(prop-2-yn-1-yl)amino]pyridine-2-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit enzyme activity by binding to the active site or allosteric site, thereby preventing substrate binding or altering enzyme conformation .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Analogs in Pyridine-Carboxylic Acid Derivatives

Several pyridine-carboxylic acid derivatives with varying substituents have been synthesized and studied for pharmacological applications. Key examples include:

Compound Name	Substituent at Pyridine Ring	Key Features	Reference
2-{6-[(1,3-Benzothiazol-2-yl)amino]-1,2,3,4-tetrahydroquinolin-1-yl}-1,3-thiazole-4-carboxylic acid	Benzothiazole and tetrahydroquinoline moieties	Enhanced π-π stacking potential due to aromatic systems
3-{1-[(Adamantan-1-yl)methyl]-5-methyl-1H-pyrazol-4-yl}-6-{3-[(1,3-benzothiazol-2-yl)amino]...pyridine-2-carboxylic acid	Adamantane and pyridopyridazine groups	Increased hydrophobicity and potential for membrane penetration
4{4-[3-(4-Chloro-3-trifluoromethylphenyl)-ureido]-3-fluorophenoxy}-pyridine-2-carboxylic acid	Ureido-phenoxy substituent	Improved hydrogen-bonding capacity and target affinity
2-Hydroxy-6-(thiophen-2-yl)pyridine-4-carboxylic acid	Hydroxyl and thiophene groups	Enhanced solubility via polar interactions
6-(Cyclobutylmethoxy)pyridine-2-carboxylic acid	Cyclobutylmethoxy substituent	Moderate steric bulk with balanced lipophilicity

Key Observations:

• Steric Influence: The methyl-propargylamino group occupies a larger volume than simpler substituents (e.g., methyl or hydroxyl groups), which may hinder interactions in sterically sensitive binding pockets compared to smaller analogs like 2-hydroxy-6-(thiophen-2-yl)pyridine-4-carboxylic acid .

Positional Isomerism: 2- vs. 3-Substituted Pyridines

A positional isomer of the target compound, 2-Methyl-6-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid (), shifts the carboxylic acid group to the 3-position. This alteration can drastically affect:

• Acidity : The 2-carboxylic acid (target compound) has stronger acidity due to resonance stabilization, whereas the 3-position isomer may exhibit weaker acid dissociation .
• Biological Activity : Positional changes can disrupt binding motifs critical for target engagement, as seen in kinase inhibitors where substituent placement dictates selectivity .

Pharmacological Activity

While direct pharmacological data for the target compound are unavailable in the provided evidence, analogs with similar frameworks demonstrate diverse activities:

• BCL-XL Inhibition: Pyridopyridazine derivatives (e.g., ) show nanomolar IC₅₀ values against BCL-XL, a cancer target, suggesting that the propargyl group’s rigidity might enhance binding if incorporated into similar scaffolds .
• A2A Receptor Antagonism : Triazolotriazine derivatives highlight the importance of nitrogen-rich heterocycles, a feature absent in the target compound but critical for receptor affinity .

Physicochemical Properties

• Molecular Weight : The target compound’s molecular weight is likely comparable to analogs like 2-hydroxy-6-(thiophen-2-yl)pyridine-4-carboxylic acid (221.23 g/mol) but lower than bulkier derivatives (e.g., adamantane-containing compounds in ) .
• Solubility : The propargyl group’s hydrophobicity may reduce aqueous solubility compared to hydroxyl- or carboxylic acid-rich analogs (e.g., ), necessitating formulation strategies like solid dispersions (as in ) .

Biological Activity

4-[Methyl(prop-2-yn-1-yl)amino]pyridine-2-carboxylic acid is a pyridine derivative known for its diverse biological activities, making it a subject of interest in medicinal chemistry. Its unique structure, featuring a pyridine ring substituted with a carboxylic acid group and an alkyne moiety, suggests potential interactions with various biological targets. This article reviews the compound's biological activity, synthesis, and relevant research findings.

• Molecular Formula : C10H10N2O2
• Molecular Weight : 190.20 g/mol
• Structure : The compound consists of a pyridine ring with a carboxylic acid at the 2-position and a methyl group attached to a prop-2-yn-1-yl amino group at the 4-position.

Biological Activity Overview

Pyridine derivatives are recognized for their ability to interact with various biological systems, including:

• Antimicrobial Activity : The compound may exhibit antibacterial properties similar to other pyridine derivatives, which have shown effectiveness against Gram-positive and Gram-negative bacteria.
• Enzyme Inhibition : Structural similarities with known enzyme inhibitors suggest potential activity against enzymes such as cyclooxygenase and kinases, which play crucial roles in inflammatory pathways and cancer progression.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds structurally related to 4-[Methyl(prop-2-yn-1-yl)amino]pyridine-2-carboxylic acid. For instance:

• Compounds with similar structures demonstrated Minimum Inhibitory Concentration (MIC) values ranging from 3.12 to 12.5 μg/mL against Staphylococcus aureus and Escherichia coli .

Enzyme Interaction Studies

Research indicates that pyridine derivatives can effectively bind to biological targets:

• Inhibition studies have shown that certain pyridine-based compounds can inhibit DNA gyrase, an essential enzyme for bacterial DNA replication, suggesting that 4-[Methyl(prop-2-yn-1-yl)amino]pyridine-2-carboxylic acid may possess similar mechanisms of action .

Synthesis

The synthesis of 4-[Methyl(prop-2-yn-1-yl)amino]pyridine-2-carboxylic acid typically involves multi-step organic reactions. A proposed synthetic route includes:

• Formation of the pyridine core.
• Introduction of the carboxylic acid group via carboxylation reactions.
• Alkylation to introduce the prop-2-yn-1-yl amino group.

Case Studies

Several case studies have examined the biological activity of related compounds:

Compound Name	Biological Activity	Reference
6-Methyl-4-[methyl(prop-2-yn-1-y)amino]pyridine-3-carboxylic acid	Antimicrobial
3-Fluoro-2-[methyl(prop-2-yn-1-y)amino]pyridine -4-carboxylic acid	Enhanced activity against pathogens
4-Methyl -2-[methyl(prop -2 -yn -1 -yl)amino]pyridine -3-carboxylic acid	Potential anti-inflammatory effects

These compounds illustrate how variations in substitution patterns can influence biological activity.

Q & A

Q. What are the optimal synthetic routes for preparing 4-[Methyl(prop-2-yn-1-yl)amino]pyridine-2-carboxylic acid, and how can reaction yields be improved?

The synthesis typically involves:

• Step 1: Functionalization of the pyridine ring at position 4 via nucleophilic substitution using methyl(prop-2-yn-1-yl)amine.
• Step 2: Introduction of the carboxylic acid group at position 2 through oxidation or carboxylation. Key methodological considerations:
• Use of transition metal catalysts (e.g., CuI) to enhance alkyne reactivity in the amination step .
• Purification via column chromatography or recrystallization to isolate the carboxylic acid derivative . Yield optimization: Adjust stoichiometry of reagents (e.g., 1.2:1 amine:pyridine ratio) and employ inert atmospheres (N₂/Ar) to prevent alkyne oxidation .

Q. How can spectroscopic techniques (NMR, IR) distinguish structural isomers or impurities in this compound?

• ¹H NMR: The propargyl group (prop-2-yn-1-yl) shows characteristic triplets for terminal alkynes (~2.0–2.5 ppm) and methyl groups (~3.0 ppm). Positional isomers (e.g., 3-carboxylic acid vs. 2-carboxylic acid) are resolved via coupling patterns in aromatic regions .
• IR: Carboxylic acid O-H stretches (~2500–3300 cm⁻¹) and alkyne C≡C stretches (~2100–2260 cm⁻¹) confirm functional groups. Contaminants like unreacted intermediates lack these peaks .

Advanced Research Questions

Q. How do steric and electronic effects of the propargyl group influence binding to biological targets (e.g., enzymes)?

The propargyl group contributes to:

• Electronic effects: The electron-withdrawing nature of the alkyne stabilizes charge-transfer interactions with catalytic residues (e.g., in kinase binding pockets) .
• Steric effects: The linear geometry of the alkyne allows deeper penetration into hydrophobic enzyme cavities compared to bulkier substituents . Methodology:
• Perform molecular docking simulations to map steric compatibility.
• Synthesize analogs (e.g., replacing propargyl with ethyl or phenyl groups) and compare inhibitory activity via enzyme kinetics .

Q. What strategies resolve contradictions in crystallographic data for this compound, particularly with twinned crystals or low-resolution datasets?

• SHELX refinement: Use SHELXL for high-resolution data to apply restraints for bond lengths/angles. For twinned crystals, apply TWIN and BASF commands to deconvolute overlapping reflections .
• Data validation: Cross-validate with spectroscopic data (e.g., compare experimental vs. calculated NMR shifts) to confirm structural assignments .
• Alternative techniques: If crystallography fails, employ cryo-EM or NMR-based structure determination for flexible regions .

Q. How can structure-activity relationship (SAR) studies rationalize discrepancies in reported biological activities across different assays?

Discrepancies often arise from:

• Assay conditions: Variations in pH, ionic strength, or co-solvents (e.g., DMSO) alter compound solubility and target engagement .
• Cell-line specificity: Differences in membrane permeability (e.g., logP values) affect intracellular accumulation. Methodology:
• Standardize assay protocols (e.g., fixed DMSO concentration ≤1%).
• Perform parallel assays across multiple cell lines (e.g., HEK293 vs. HeLa) and correlate results with physicochemical properties (e.g., cLogP) .

Q. What mechanistic insights explain its competitive inhibition of cystathionine γ-synthase (CGS) in methionine biosynthesis?

• Binding mode: The carboxylic acid group mimics the carboxylate moiety of homoserine phosphate, competing for the enzyme’s active site .
• Kinetic analysis: Use Lineweaver-Burk plots to confirm competitive inhibition (unchanged Vmax, increased Km).
• Mutagenesis studies: Replace active-site residues (e.g., Arg⁵⁶ in wheat CGS) to identify critical interactions .